Cas no 70038-41-4 (Acetic acid,2-(tridecyloxy)-, methyl ester)

• Product name: Acetic acid,2-(tridecyloxy)-, methyl ester
• CAS No: 70038-41-4
• MF: C₁₆H₃₂O₃
• MW: 272.42348
• CID: 567399
• PubChem ID: 325398

Acetic acid,2-(tridecyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(tridecyloxy)-, methyl ester
• methyl 2-tridecoxyacetate
• AC1L6W61
• NSC294121
• n-Tridecyloxyessigsaeure-methylester
• 70038-41-4
• DTXSID00315343
• NSC-294121

• Inchi： InChI=1S/C16H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-19-15-16(17)18-2/h3-15H2,1-2H3
• InChI Key： BWNSOKSPSITIMR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCOCC(=O)OC

Computed Properties

• Exact Mass: 272.23526
• Monoisotopic Mass: 272.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 4.48700